Cas no 1043601-55-3 (7-fluoro-1H-Indole-3-carbonitrile)

7-Fluoro-1H-Indole-3-carbonitrile is a fluorinated indole derivative with a nitrile functional group at the 3-position, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the electron-withdrawing fluorine substituent and the reactive nitrile group, enhance its utility in heterocyclic chemistry, particularly in the development of biologically active compounds. The compound exhibits high purity and stability, ensuring reliable performance in coupling reactions, cyclizations, and other transformations. Its well-defined molecular structure allows for precise modifications, facilitating research in medicinal chemistry and material science. Suitable for use under controlled conditions, it is commonly employed in academic and industrial laboratories for exploratory synthesis and drug discovery applications.
7-fluoro-1H-Indole-3-carbonitrile structure
1043601-55-3 structure
Product Name:7-fluoro-1H-Indole-3-carbonitrile
CAS No:1043601-55-3
MF:C9H5FN2
MW:160.14780497551
CID:1036350
PubChem ID:53418941
Update Time:2025-06-07

7-fluoro-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-1H-Indole-3-carbonitrile
    • 1H-Indole-3-carbonitrile, 7-fluoro-
    • AKOS016000763
    • SCHEMBL12309711
    • 1043601-55-3
    • CS-0377325
    • MFCD12923868
    • AS-50265
    • O11654
    • DTXSID80697472
    • MDL： MFCD12923868
    • Inchi： 1S/C9H5FN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H
    • InChI Key： XRKDDNNRUAJTKG-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2C(C#N)=CNC=21

Computed Properties

  • Exact Mass: 160.04367633g/mol
  • Monoisotopic Mass: 160.04367633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.6Ų

7-fluoro-1H-Indole-3-carbonitrile Pricemore >>

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7-fluoro-1H-Indole-3-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:1043601-55-3)7-fluoro-1H-Indole-3-carbonitrile
Order Number:A992716
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:01
Price ($):390.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1043601-55-3)7-fluoro-1H-Indole-3-carbonitrile
A992716
Purity:99%
Quantity:1g
Price ($):390.0
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